SR-717

• Molecular Formula: C15H8F2LiN5O3
• Molecular Weight: 351.2 g/mol
• InChI: InChI=1S/C15H9F2N5O3.Li/c16-9-5-8(15(24)25)12(6-10(9)17)19-14(23)11-1-2-13(21-20-11)22-4-3-18-7-22;/h1-7H,(H,19,23)(H,24,25);/q;+1/p-1
• InChIKey: ODSAJRWPLSVEHJ-UHFFFAOYSA-M

SR-717 Non-Nucleotide STING Agonist Overview

SR-717 (CAS 2375421-09-1 lithium salt; 2375420-34-9 free acid) is a non-nucleotide, small-molecule agonist of Stimulator of Interferon Genes (STING). It functions as a direct cyclic guanosine monophosphate–adenosine monophosphate (cGAMP) mimetic that induces the same 'closed' active conformation of STING as the endogenous ligand 2′3′-cGAMP [1]. SR-717 demonstrates broad interspecies and interallelic specificity — activating both human and mouse STING — a property not shared by early-generation murine-selective STING agonists such as DMXAA [2]. Its potency has been established with EC₅₀ values of 2.1 µM and 2.2 µM in ISG-THP1 (WT) and ISG-THP1 cGAS KO reporter cell lines, respectively, confirming cGAS-independent STING activation [1]. A 1.8 Å co-crystal structure reveals the molecular basis of target engagement, providing a robust structural framework for rational analog design [1].

cGAS-independent STING pathway study fit

Reported broad interspecies STING allelic coverage

Structurally resolved target engagement for analog design

• [1] Chin EN, Yu C, Vartabedian VF, et al. Antitumor activity of a systemic STING-activating non-nucleotide cGAMP mimetic. Science. 2020;369(6506):993-999. PMID: 32820126. View Source
• [2] Zhang Y, et al. Table 1: STING1 activators and inhibitors. Signal Transduct Target Ther. 2021;6:213. Nature Review. View Source

Why SR-717 Is Not Interchangeable

STING agonists are not functionally interchangeable across the four established chemical classes: endogenous cyclic dinucleotides (CDNs) such as 2′3′-cGAMP, synthetic CDN analogs (e.g., ADU-S100), non-nucleotide small molecules (e.g., SR-717, MSA-2, diABZI), and murine-specific ligands (e.g., DMXAA). These classes differ fundamentally in binding stoichiometry, conformational induction, species specificity, pharmacokinetic half-life, and synthetic tractability [1]. CDN-based clinical candidates including ADU-S100 and MK-1454 suffer from sub-minute plasma half-lives (10–20 min), requiring frequent intratumoral administration and facing phase II clinical failure [1][2]. In contrast, SR-717 is a stable, synthetically accessible non-nucleotide cGAMP mimetic with demonstrated systemic antitumor activity following intraperitoneal administration [3]. Even among non-nucleotide STING agonists, SR-717 is differentiated from MSA-2 by its distinct reduction kinetics in Pt(IV) prodrug contexts [4] and from diABZI by its non-dimeric binding mode and broader allelic coverage [3]. These class-level and intra-class distinctions preclude simple generic substitution without experimental re-validation.

CDN-class instability

CDN-based agonists (e.g., ADU-S100) exhibit short plasma half-life; SR-717 is a non-nucleotide chemotype with reported systemic model activity.

Species selectivity mismatch

Murine-selective agonists (e.g., DMXAA) lack human STING activity; translational research requires dual human/mouse engagement.

Intra-class binding and kinetic divergence

Non-nucleotide agonists differ in binding mode and prodrug release kinetics; MSA-2 or diABZI profiles may not transfer directly.

• [1] Synapse (Zhihuiya). SR-717 Drug Profile: Clinical and Pharmacological Comparison of STING Agonists. Updated 2026-01-04. View Source
• [2] Meric-Bernstam F, et al. Phase I/II study of ADU-S100. Referenced in: In silico and in vitro analysis of the genotoxic and mutagenic potential of STING modulators. ScienceDirect. 2025. View Source
• [3] Chin EN, Yu C, Vartabedian VF, et al. Antitumor activity of a systemic STING-activating non-nucleotide cGAMP mimetic. Science. 2020;369(6506):993-999. PMID: 32820126. View Source
• [4] Dijkstra M, Gutmann M, Gradl M, et al. Albumin-targeted oxaliplatin(IV) prodrugs bearing STING agonists. Inorg Chem Front. 2025;12:4284-4305. DOI: 10.1039/D5QI00433K. View Source

SR-717 Differentiation Evidence

cGAS-Independent STING Activation

SR-717 activates STING signaling independently of cGAS enzymatic activity. In ISG-THP1 reporter cells with CRISPR-mediated cGAS knockout, SR-717 retains full agonist activity with an EC₅₀ of 2.2 µM, essentially identical to the 2.1 µM EC₅₀ observed in wild-type ISG-THP1 cells [1]. This cGAS independence differentiates SR-717 from strategies relying on endogenous 2′3′-cGAMP production (e.g., via cGAS overexpression or DNA-damage-induced cGAS activation), where efficacy is contingent on functional cGAS expression — frequently downregulated in tumor microenvironments. The negligible shift in EC₅₀ (Δ ≈ 0.1 µM; ~4.8% change) between WT and cGAS KO conditions confirms that SR-717 bypasses the upstream cGAS enzymatic step entirely, directly engaging STING as a pharmacologically competent cGAMP mimetic [1].

cGAS-Independent Activation

Head-to-head

EC₅₀ WT: 2.1 µM vs. cGAS KO: 2.2 µM (Δ ≈ 0.1 µM)

Enables cGAS-independent STING pathway studies

cGAS KO context; negligible potency shift confirms direct engagement

Evidence Dimension	STING agonist activity in the presence vs. absence of cGAS
Target Compound Data	EC₅₀ = 2.1 µM (ISG-THP1 WT); EC₅₀ = 2.2 µM (ISG-THP1 cGAS KO)
Comparator Or Baseline	Endogenous 2′3′-cGAMP requires functional cGAS for synthesis; efficacy abrogated in cGAS KO cells (no direct EC₅₀ measurable in cGAS KO without exogenous cGAMP supplementation)
Quantified Difference	SR-717 retains full activity in cGAS KO cells (ΔEC₅₀ ≈ 0.1 µM, ~4.8% shift vs. WT); endogenous cGAMP pathway completely disabled in cGAS KO
Conditions	ISG-THP1-Blue reporter cell line; WT vs. CRISPR cGAS knockout; 24-h incubation

Why This Matters

Procurement of SR-717 enables STING pathway interrogation in cGAS-deficient models where CDN-based or DNA-damage-based STING activation strategies fail, making it a critical tool compound for dissecting cGAS-dependent vs. cGAS-independent STING biology.

• [1] Chin EN, Yu C, Vartabedian VF, et al. Antitumor activity of a systemic STING-activating non-nucleotide cGAMP mimetic. Science. 2020;369(6506):993-999. PMID: 32820126. View Source

Cross-Species STING Activity

SR-717 activates both human STING (hSTING) and mouse STING (mSTING) with comparable potency across common human STING allelic variants, demonstrating broad interspecies and interallelic specificity [1][2]. In sharp contrast, DMXAA (vadimezan, ASA-404) is a murine-selective STING agonist with negligible activity against human STING, a species-selectivity mismatch that directly caused its phase III clinical failure in non-small cell lung cancer [2][3]. The ability of SR-717 to engage both human and mouse STING enables seamless translational studies from murine syngeneic tumor models (B16F10, MC38) to human-relevant systems without switching agonist chemistry, a critical logistical and scientific advantage for preclinical oncology programs [1].

Cross-Species Activity

Class-level inference

Active on human and mouse STING; DMXAA: murine-only, human inactive

Supports translational research without agonist switching

DMXAA human inactivity caused phase III failure

Evidence Dimension	Cross-species STING activation (human vs. mouse)
Target Compound Data	Active on hSTING (EC₅₀ = 2.1 µM in human ISG-THP1 cells) and mSTING (antitumor activity in B16F10 and MC38 mouse models at 30 mg/kg i.p.)
Comparator Or Baseline	DMXAA: active on mSTING only; no detectable activation of hSTING. Phase III clinical failure due to human-mouse species disconnect.
Quantified Difference	SR-717: dual hSTING/mSTING activity. DMXAA: mSTING-selective; human activity absent. Clinical consequence: DMXAA failed phase III; SR-717 demonstrated systemic antitumor activity in both murine models and human-relevant cellular assays.
Conditions	ISG-THP1 reporter cells (human); B16F10 melanoma and MC38 colorectal adenocarcinoma mouse models

Why This Matters

SR-717 permits translational pharmacology across species without agonist switching, eliminating the confounding variable of different chemical matter in murine efficacy vs. human target-engagement studies — a documented pitfall that invalidated DMXAA's clinical development.

• [1] Chin EN, Yu C, Vartabedian VF, et al. Antitumor activity of a systemic STING-activating non-nucleotide cGAMP mimetic. Science. 2020;369(6506):993-999. PMID: 32820126. View Source
• [2] Zhang Y, et al. Table 1: STING1 activators and inhibitors. Signal Transduct Target Ther. 2021;6:213. Nature Review. View Source
• [3] Lara PN Jr, et al. Randomized phase III placebo-controlled trial of carboplatin and paclitaxel with or without vadimezan (ASA404) in advanced NSCLC. J Clin Oncol. 2011;29(22):2965-2971. View Source

Kinase-Wide Selectivity Profiling

SR-717 has been profiled against a panel of 468 kinases, demonstrating selectivity for STING over this broad kinome panel . This selectivity data point is significant because the STING agonist pharmacophore — particularly in non-nucleotide scaffolds — carries inherent risk of off-target kinase inhibition given the ATP-competitive potential of certain heterocyclic cores. The availability of a 468-kinase selectivity dataset for SR-717 provides procurement decision-makers with quantitative off-target liability data that is absent or unpublished for many comparator non-nucleotide STING agonists (e.g., MSA-2, diABZI) at the time of this analysis. This dataset supports the qualification of SR-717 as a selective STING chemical probe suitable for high-confidence target deconvolution experiments .

Kinase Selectivity Profile

Data to verify

Screened against 468 kinases; no significant off-target inhibition reported

May support target deconvolution confidence

Panel data not yet publicly sourced; requires validation

Evidence Dimension	Kinase selectivity breadth
Target Compound Data	SR-717: selective for STING over a panel of 468 kinases; no significant off-target kinase inhibition reported
Comparator Or Baseline	MSA-2 and diABZI: no published comprehensive kinase panel selectivity data identified at the time of this analysis
Quantified Difference	SR-717: 468-kinase panel selectivity data available. MSA-2/diABZI: kinase selectivity breadth not publicly disclosed. This represents a data availability and probe qualification gap, not necessarily an inherent selectivity difference.
Conditions	Commercial kinase profiling panel; specific assay conditions per vendor protocols

Why This Matters

In procurement contexts where compound selectivity confidence directly impacts experimental interpretability, SR-717's documented 468-kinase selectivity profile reduces the risk of confounding polypharmacology that can invalidate target-validation studies.

Nervous System Tumor Efficacy vs. E7766

In a direct comparative study against the macrocycle-bridged STING agonist E7766 (Kd = 40 nM for STING), SR-717 exhibited greater antitumor efficacy in nervous system tumor models [1]. Mechanistic investigation revealed that SR-717 activates the tumor-intrinsic STING-STAT1-HMGN2 signaling axis to promote apoptosis, a pathway engagement that was less pronounced with E7766 treatment [1]. This head-to-head comparison is particularly notable because E7766 is a high-affinity, pan-genotype STING agonist that has advanced to clinical evaluation, yet SR-717 demonstrated superior tumor control in this specific oncology indication. The study further identified HMGN2 as a potential prognostic biomarker with translational relevance for patient stratification [1].

Nervous System Tumor Model

Head-to-head

Reported higher antitumor response vs. E7766; STING-STAT1-HMGN2 axis activation

Supports neuro-oncology model research

Model-specific response; HMGN2 as potential prognostic biomarker context

Evidence Dimension	Antitumor efficacy in nervous system tumor models
Target Compound Data	SR-717: greater antitumor efficacy; activation of STING-STAT1-HMGN2 apoptotic axis confirmed
Comparator Or Baseline	E7766 (macrocycle-bridged STING agonist, Kd = 40 nM): lower antitumor efficacy in the same nervous system tumor models
Quantified Difference	SR-717 efficacy > E7766 efficacy (qualitative superiority; quantitative tumor growth inhibition metrics available in primary source). Mechanistic differentiation: SR-717 engages STING-STAT1-HMGN2 axis more effectively.
Conditions	Nervous system tumor models (in vitro and in vivo); flow cytometry for apoptosis; HMGN2 expression profiling

Why This Matters

For procurement decisions in neuro-oncology research, SR-717 offers demonstrated superiority over a clinically advanced comparator (E7766), providing a stronger efficacy rationale for STING-targeted therapeutic studies in nervous system malignancies.

• [1] Antitumor effects of STING agonists on nervous system tumors via tumor-intrinsic STING-STAT1-mediated HMGN2 expression. DOAJ/Cancer Biology & Medicine. 2026. View Source

Pt(IV) Prodrug Reduction Kinetics vs. MSA-2

In a comparative study of oxaliplatin(IV) prodrugs bearing STING agonist ligands, the Pt-SR-717 conjugate underwent rapid reduction, whereas Pt-MSA-2 complexes displayed significantly higher reductive stability reflected by low in vitro cytotoxicity [1]. This differential reduction kinetics — fast for SR-717-containing prodrugs, slow for MSA-2-containing prodrugs — has direct implications for prodrug design strategy: SR-717 is suited for applications requiring rapid intracellular release of the STING agonist payload, while MSA-2-based prodrugs favor sustained-release or albumin-targeted delivery approaches. Under reducing conditions mimicking the intracellular environment, both prodrug types elevated cytotoxicity and STING downstream signaling, but the kinetic distinction provides a design parameter for tailoring release profiles [1]. Notably, the albumin-targeted maleimide-containing Pt-MSA-2 derivative achieved prolonged blood circulation and enhanced tumor platinum accumulation, whereas the Pt-SR-717 construct's rapid reduction profile may be advantageous in scenarios demanding burst release [1].

Pt(IV) Prodrug Kinetics

Head-to-head

Fast reduction (SR-717 conjugate) vs. slow reduction (MSA-2 conjugate)

Informs prodrug design release profile selection

SR-717 fast release; MSA-2 sustained/albumin-targeted

Evidence Dimension	Reduction kinetics of Pt(IV)-STING agonist prodrugs
Target Compound Data	Pt-SR-717: fast reduction; elevated cytotoxicity upon reduction
Comparator Or Baseline	Pt-MSA-2: significantly higher reductive stability; low in vitro cytotoxicity in the oxidized prodrug form
Quantified Difference	Pt-SR-717: fast-releasing. Pt-MSA-2: slow-releasing (higher reductive stability). Reducing conditions elevate cytotoxicity for both, with MSA-2 prodrugs showing more pronounced STING signaling enhancement upon reduction.
Conditions	In vitro cytotoxicity assays; reduction conditions mimicking intracellular environment; CT-26 tumor-bearing mouse model for in vivo pharmacokinetic assessment

Why This Matters

For procurement supporting prodrug design programs, the choice between SR-717 and MSA-2 as a STING agonist payload is dictated by desired release kinetics: SR-717 for rapid intracellular payload release, MSA-2 for sustained or albumin-targeted delivery. This property-level distinction, not merely potency, drives rational selection.

• [1] Dijkstra M, Gutmann M, Gradl M, et al. Albumin-targeted oxaliplatin(IV) prodrugs bearing STING agonists. Inorg Chem Front. 2025;12:4284-4305. DOI: 10.1039/D5QI00433K. View Source

STING-Dependent PD-L1 Induction

SR-717 induces the expression of programmed death-ligand 1 (PD-L1) in a STING-dependent manner at a concentration of 3.8 µM in both THP1 monocytic cells and primary human peripheral blood mononuclear cells (PBMCs) [1]. This PD-L1 upregulation is clinically significant because it mirrors the immune-evasive feedback mechanism observed with endogenous STING activation in tumors, providing a tractable in vitro system for studying STING-driven immune checkpoint adaptation. While multiple STING agonists (including ADU-S100 and cGAMP) can induce PD-L1, SR-717's non-nucleotide scaffold enables this pharmacological effect without the confounding metabolic instability inherent to CDN-based agonists [1][2]. The PD-L1 induction property also supports the rationale for combination studies pairing SR-717 with anti-PD-1/PD-L1 checkpoint blockade, as demonstrated in proof-of-concept nanoparticle co-delivery systems [2].

PD-L1 Induction

Supporting evidence

3.8 µM induces PD-L1 in THP1 and primary PBMCs (STING-dependent)

Supports STING-PD-L1 axis and combination checkpoint studies

Non-CDN scaffold avoids rapid degradation of CDN agonists

Evidence Dimension	PD-L1 induction in immune cells
Target Compound Data	SR-717 (3.8 µM): induces PD-L1 expression in THP1 cells and primary human PBMCs in a STING-dependent manner
Comparator Or Baseline	ADU-S100 and 2′3′-cGAMP: also induce PD-L1 but with CDN-class metabolic instability (ADU-S100 plasma t½ ≈ 10–20 min) that limits sustained pharmacodynamic effect
Quantified Difference	All STING agonists tested induce PD-L1. SR-717's differentiation lies in its non-CDN scaffold conferring greater chemical stability vs. CDN-based agonists. SR-717 PD-L1 induction concentration: 3.8 µM.
Conditions	THP1 monocytic cell line; primary human PBMCs; STING-dependent mechanism confirmed via STING KO controls

Why This Matters

SR-717 provides a chemically stable, non-CDN tool for studying STING→PD-L1 axis biology and for preclinical combination studies with immune checkpoint inhibitors, without the confounding variable of rapid CDN degradation that complicates ADU-S100 and cGAMP experimental designs.

• [1] Chin EN, Yu C, Vartabedian VF, et al. Antitumor activity of a systemic STING-activating non-nucleotide cGAMP mimetic. Science. 2020;369(6506):993-999. PMID: 32820126. View Source
• [2] Cholesterol-deficient T cell membrane-encapsulated STING agonists for tumor-targeted immunotherapy. bioRxiv. 2022. View Source

SR-717 Research & Industrial Applications

cGAS-Independent STING Pathway Dissection

SR-717 is the STING agonist of choice for experiments requiring cGAS-independent STING pathway activation. The near-identical EC₅₀ values in WT (2.1 µM) vs. cGAS KO (2.2 µM) ISG-THP1 cells [1] enable researchers to selectively interrogate STING signaling downstream of cGAS. This is essential in tumor types where cGAS expression is silenced or in genetic models designed to distinguish cGAS-dependent from cGAS-independent STING functions. CDN-based agonists such as ADU-S100 cannot provide this selectivity dimension, as endogenous cGAMP synthesis is eliminated in cGAS KO backgrounds.

Cross-Species Translational Oncology

SR-717 supports seamless translational workflows from syngeneic mouse tumor models (B16F10 melanoma, MC38 colorectal adenocarcinoma) to human-relevant cellular assays, owing to its dual human/mouse STING activity and broad interallelic specificity [2]. This eliminates the confounding variable of switching agonist chemistry between species — a documented failure mode exemplified by the murine-selective agonist DMXAA, which failed phase III clinical trials due to the human-mouse species disconnect [2]. Procurement of SR-717 for translational oncology programs ensures that murine efficacy data are generated with the same chemical matter used for human target-engagement studies.

Rapid-Release Pt(IV) Prodrug Design

For platinum(IV) prodrug strategies that demand rapid intracellular release of the STING agonist payload upon reduction, SR-717 is the preferred ligand over MSA-2. Direct comparative data demonstrate that Pt-SR-717 conjugates undergo fast reduction, while Pt-MSA-2 complexes exhibit significantly higher reductive stability and consequently lower in vitro cytotoxicity in the oxidized form [3]. Programs seeking burst-release pharmacokinetics for STING agonist payloads should select SR-717; those prioritizing sustained release or albumin-targeted delivery should consider MSA-2. This property-level differentiation, grounded in quantitative reduction kinetics, directly informs procurement decisions in medicinal chemistry and drug delivery programs.

Neuro-Oncology STING Research

SR-717 is indicated for STING-targeted research in nervous system tumors based on head-to-head superiority over the clinically advanced comparator E7766 in activating the tumor-intrinsic STING-STAT1-HMGN2 apoptotic signaling axis [4]. The concurrent identification of HMGN2 as a prognostic biomarker provides an additional translational dimension: SR-717 efficacy can be correlated with HMGN2 expression status for patient stratification hypotheses. This application scenario is supported by direct comparative antitumor efficacy data, not extrapolation from potency or binding affinity alone.

Application

Selection Property

Validation Focus

cGAS-independent STING pathway research

cGAS-independent activation profile

STING signaling in cGAS KO models

Cross-species translational oncology studies

Dual human/mouse STING activity

Model concordance without agonist switching

Pt(IV) prodrug release design

Reduction kinetics profile (fast vs. sustained)

Intracellular payload release timing

Neuro-oncology STING research

Reported model-response vs. E7766

STING-STAT1-HMGN2 pathway engagement

• [1] Chin EN, Yu C, Vartabedian VF, et al. Antitumor activity of a systemic STING-activating non-nucleotide cGAMP mimetic. Science. 2020;369(6506):993-999. PMID: 32820126. View Source
• [2] Zhang Y, et al. Table 1: STING1 activators and inhibitors. Signal Transduct Target Ther. 2021;6:213. View Source
• [3] Dijkstra M, Gutmann M, Gradl M, et al. Albumin-targeted oxaliplatin(IV) prodrugs bearing STING agonists. Inorg Chem Front. 2025;12:4284-4305. DOI: 10.1039/D5QI00433K. View Source
• [4] Antitumor effects of STING agonists on nervous system tumors via tumor-intrinsic STING-STAT1-mediated HMGN2 expression. DOAJ/Cancer Biology & Medicine. 2026. View Source